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Compound of Interest

Compound Name: Cadmium chloride hydrate

CAS No.: 7990-78-5

Cat. No.: B1352477 Get Quote

Scope and Application
This Application Note and Protocol provides a comprehensive framework for the safe handling,

solubilization, and storage of Cadmium Chloride Hydrate in research environments. It is

designed for researchers utilizing

in cellular toxicity assays, calcium channel blocking studies, and materials synthesis (e.g., CdS
quantum dots).

Critical Warning: Cadmium Chloride is a Group 1 Carcinogen (IARC), a potent mutagen, and a

reproductive toxin. It mimics calcium ions biologically, allowing it to penetrate cellular barriers

and accumulate in the kidney and liver with a biological half-life of 10–30 years.
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Property Data Notes

Formula (Common)
Often supplied as

hemipentahydrate.

MW 228.35 g/mol (Hydrate)
Use specific MW on bottle for

molarity calc.

Solubility
Freely soluble in water (~1400

g/L)

Hygroscopic; absorbs

atmospheric moisture.

Appearance White crystalline solid
Odorless, but dust is highly

toxic.

Stability
Stable under standard

conditions

Hydrolyzes in basic pH;

precipitates with Phosphates.

Regulatory Exposure Limits
Agency Limit Type Value

OSHA
PEL (Permissible Exposure

Limit) (TWA 8-hour)

ACGIH TLV (Threshold Limit Value) (Total Dust)

IDLH
Immediate Danger to

Life/Health (Cd metal/dust)

Engineering Controls & Personal Protective
Equipment (PPE)
The Hierarchy of Controls must be strictly followed. Engineering controls (fume hoods) are the

primary defense; PPE is the secondary line of defense.

Respiratory & Ventilation
Mandatory: All weighing and open-vessel handling must occur inside a certified Chemical

Fume Hood or Biological Safety Cabinet (Class II, Type B2) that exhausts to the outside.
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Prohibited: Never handle dry powder on an open benchtop.

Respirator: If hood access is compromised (emergency only), use a full-face respirator with

P100 (HEPA) cartridges.

Dermal Protection (Glove Selection)
Cadmium ions can permeate compromised skin, but the greater risk is hand-to-mouth transfer.

Primary Glove: Nitrile Rubber (Minimum thickness: 0.11 mm).

Secondary Glove (Double-Gloving): Recommended for stock preparation.

Breakthrough Time: Nitrile provides >480 mins protection against saturated solutions. Latex

is not recommended due to variable permeability and potential allergic reactions confounding

safety assessments.

Protocol: Preparation of Stock Solution (100 mM)
Objective: Prepare a stable, sterile 100 mM

stock solution for biological assays. Context: Cadmium ions (

) will precipitate as

if the pH rises >7.0 or if exposed to phosphate/carbonate buffers during preparation.

Materials
Cadmium Chloride Hydrate (check label for specific hydration state, e.g.,

).

Ultrapure Water (Milli-Q, 18.2 MΩ).

0.22

PVDF or PES Syringe Filter.

Sterile Polypropylene (PP) tube (15 mL or 50 mL). Avoid glass for long-term storage of low

concentrations to prevent adsorption, though less critical for 100 mM.
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Calculation (Example for 10 mL of 100 mM)
Assuming

(MW

228.35 g/mol ):

Step-by-Step Procedure
Setup: Place balance inside the fume hood or use a static-free powder weighing funnel. Pre-

label the destination tube as "DANGER: CANCER HAZARD - CdCl2".

Weighing:

Tare the weighing boat.

Weigh exactly 0.2284 g of solid.

Technique: Close the stock bottle immediately. If any grains spill in the balance, wipe with

a damp Kimwipe immediately (do not blow or brush).

Solubilization:

Transfer solid to the PP tube.

Add ~8 mL of Ultrapure Water.

Vortex until fully dissolved (Solution should be clear and colorless).

Troubleshooting: If the solution is cloudy, the water may be slightly basic or contain

phosphates. A small drop of dilute HCl can clarify it, but for biological use, verify this does

not acidify the media too aggressively.

Volume Adjustment: Add water to bring the final volume to 10 mL.

Sterilization:

Pass the solution through a 0.22

syringe filter into a fresh sterile tube.
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Note: This removes potential fungal spores or insoluble impurities.

Storage:

Store at Room Temperature (RT) or 4°C.

Protect from light (though not strictly photosensitive, it prevents algae growth in non-sterile

conditions).

Shelf Life: 6 months. Discard if precipitate forms.
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Figure 1: Safe preparation workflow for Cadmium Chloride stock solutions.

Biological Mechanism & Application Note
Why use Cadmium Chloride? In drug development and toxicology,

is used to model oxidative stress and heavy metal toxicity. Its primary mechanism involves
"Ionic Mimicry."

Entry:

enters cells via Calcium channels (L-type) and metal transporters (DMT1).

Disruption: It displaces Zinc (

) and Calcium (

) in metalloproteins.
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Damage: This displacement inhibits DNA repair enzymes and generates Reactive Oxygen

Species (ROS), leading to apoptosis.
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Figure 2: Cellular toxicity pathway of Cadmium, highlighting ionic mimicry and ROS generation.

Waste Disposal & Spill Management
Spill Cleanup

Dry Spill (Powder): Do NOT dry sweep. This generates inhalable dust.

Cover with wet paper towels or absorbent pads.

Wipe up carefully, placing all materials into a hazardous waste bag.
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Wet Spill (Solution): Absorb with chemical spill pads.

Decontamination: Wash the surface with soap and water three times. Test surface pH if acid

was involved.

Disposal (RCRA Compliance)
Cadmium is a D-listed waste under RCRA (Resource Conservation and Recovery Act).

Waste Code:D006 (Cadmium).[1]

Protocol:

Collect all liquids, pipette tips, and contaminated gloves in a dedicated container labeled

"Hazardous Waste: Cadmium Compounds."

Do not pour down the drain. Even trace amounts are regulated (

mg/L is hazardous).

Contact EHS for pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. republicservices.com [republicservices.com]

2. eCFR :: 29 CFR 1910.1027 -- Cadmium. [ecfr.gov]

To cite this document: BenchChem. [Standard Operating Procedure: Handling & Preparation
of Cadmium Chloride Hydrate ( )]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1352477#standard-operating-procedure-for-working-
with-cadmium-chloride-hydrate-in-a-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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